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Compound of Interest

Fmoc-Gly-NH-CH2-0O-
Cyclopropane-CH2COOH

cat. No.: B12377180

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Fmoc-Gly-NH-CH2-O-
Cyclopropane-CH2COOH, a specialized chemical entity used in the advanced development of
targeted therapeutics. The guide covers its chemical properties, a plausible synthetic route with
detailed protocols, and its critical application in the field of bioconjugation and drug delivery.

Core Chemical Properties

Fmoc-Gly-NH-CH2-O-Cyclopropane-CH2COOH is a complex organic molecule characterized
as an N-Fmoc protected amino acid derivative containing a unique cyclopropane-ether-acetic
acid linker moiety. It is primarily recognized as a building block or intermediate in the synthesis
of more complex bioconjugates, particularly for Antibody-Drug Conjugates (ADCs).[1][2] Its key
identifiers and physicochemical properties are summarized below.
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Property Value Source
CAS Number 2414254-47-8 [1][3]
Molecular Formula C23H24N206 [3]
Molecular Weight 424.45 g/mol [3]
3,10-Dioxa-5,8-
diazaundecanoic acid, 2-

IUPAC Name [3]
cyclopropyl-11-(9H-fluoren-9-
yI)-6,9-dioxo-

Appearance White to off-white solid [3]

Purity (LCMS) >95.0% [3]

Intermediate for Antibody-Drug
Primary Application Conjugate (ADC) Linker [1114]
Synthesis

4°C, stored under nitrogen. For
Storage Conditions solutions: -80°C (6 months); [3]
-20°C (1 month)

Synthesis and Experimental Protocols

A specific, peer-reviewed synthesis for Fmoc-Gly-NH-CH2-O-Cyclopropane-CH2COOH is not
publicly documented. However, a plausible and chemically sound synthetic pathway can be
proposed based on established methodologies in peptide chemistry and the synthesis of
unnatural amino acids.[1][5][6] The overall strategy involves the synthesis of a novel amino-
ether functionalized cyclopropane acetic acid, followed by a standard amide coupling reaction
with Fmoc-glycine.
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Part 1: Synthesis of Linker Backbone

Ethyl 2-cyclopropyl-2-oxoacetate

Reduction
e.g., NaBH4)

Y

Ethyl 2-cyclopropyl-2-hydroxyacetate

Etherification
e.g., with Boc-amino-ethoxy-methyl chloride)

v Part 2: Amide Coupling & Final Product
Ethyl 2-cyclopropyl-2-((2-aminoethoxy)methoxy)acetate Ol
(Protected Amine, e.g., Boc) Fmoc-Gly-OH
aponification Activation
(e.g., LIOH) (e.g., DCC/NHS or HATU)
2-Cyclopropyl-2-((2-aminoethoxy)methoxy)acetic acid Activated Fmoc-Gly-Ester
(Protected Amine) (e.g., NHS-ester)
Amide Coupling Amide Coupling
A4 \

Final Product (Amine Protected)

Amine Deprofection
(e.g., TFA)

\4

Fmoc-Gly-NH-CH2-O-Cyclopropane-CH2COOH
(Final Product)
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Connecting Bridge

Targeting Vehicle

Derived from: w
Frmoc-Gh-NH-CH2-0-Cyclopropane-CH2COOH Provides stability and controlled release J

tion [ Linker Component

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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